2-(5-Chloro-2-(methylsulfonyl)pyrimidine-4-carboxamido)benzoic acid

• Molecular Formula: C13H10ClN3O5S
• Molecular Weight: 355.75 g/mol
• IUPAC Name: 2-[(5-chloro-2-methylsulfonylpyrimidine-4-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C13H10ClN3O5S/c1-23(21,22)13-15-6-8(14)10(17-13)11(18)16-9-5-3-2-4-7(9)12(19)20/h2-6H,1H3,(H,16,18)(H,19,20)
• InChI Key: DJVFZJRRDYERNB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC=C(C(=N1)C(=O)NC2=CC=CC=C2C(=O)O)Cl

Description

2-(5-Chloro-2-(methylsulfonyl)pyrimidine-4-carboxamido)benzoic acid is a complex organic compound with the molecular formula C13H10ClN3O5S . This compound is notable for its unique structure, which includes a pyrimidine ring substituted with a chloro and methylsulfonyl group, and a benzoic acid moiety. It is used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

The synthesis of 2-(5-Chloro-2-(methylsulfonyl)pyrimidine-4-carboxamido)benzoic acid typically involves multiple steps. . The reaction conditions often require the use of catalysts and specific temperature controls to ensure the desired product is obtained with high purity. Industrial production methods may involve similar steps but are optimized for large-scale synthesis, including the use of continuous flow reactors and automated systems to enhance efficiency and yield.

Chemical Reactions Analysis

2-(5-Chloro-2-(methylsulfonyl)pyrimidine-4-carboxamido)benzoic acid undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by nucleophiles such as amines, leading to the formation of amino derivatives.

Oxidation and Reduction: The methylsulfonyl group can be oxidized or reduced under specific conditions, altering the compound’s reactivity and properties.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions, forming carbon-carbon bonds with other aromatic compounds.

Common reagents used in these reactions include palladium catalysts for coupling reactions, and strong nucleophiles or oxidizing agents for substitution and oxidation reactions, respectively. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(5-Chloro-2-(methylsulfonyl)pyrimidine-4-carboxamido)benzoic acid is utilized in various fields of scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and is used in studies involving reaction mechanisms and catalysis.

Biology: The compound’s derivatives are investigated for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(5-Chloro-2-(methylsulfonyl)pyrimidine-4-carboxamido)benzoic acid involves its interaction with specific molecular targets, depending on its application. In biological systems, it may inhibit certain enzymes or interfere with cellular processes, leading to its observed effects. The exact pathways and targets can vary, but studies often focus on its ability to modulate biochemical pathways related to its structure .

Comparison with Similar Compounds

Similar compounds to 2-(5-Chloro-2-(methylsulfonyl)pyrimidine-4-carboxamido)benzoic acid include:

2-Chloro-4-(methylsulfonyl)benzoic acid: Shares a similar benzoic acid moiety but lacks the pyrimidine ring.

5-Chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid: Contains the pyrimidine ring but differs in the substitution pattern.